Cas no 1156898-10-0 (4-ethyl-1-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine)

4-Ethyl-1-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine is a substituted pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structural features, including the ethyl and isobutyl substituents, contribute to its unique reactivity and binding properties, making it a valuable intermediate in the synthesis of biologically active compounds. The compound exhibits stability under standard conditions, facilitating handling and storage. Its amine functionality allows for further derivatization, enabling the development of targeted molecules for medicinal or crop protection purposes. The precise steric and electronic effects of its substituents may enhance selectivity in interactions with biological targets, supporting its use in specialized chemical applications.

4-ethyl-1-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine structure

1156898-10-0 structure

Product Name:4-ethyl-1-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine

CAS No:1156898-10-0

MF:C₁₀H₁₉N₃

MW:181.277961969376

CID:5844136

PubChem ID:43670837

Update Time:2025-11-01

4-ethyl-1-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazol-5-amine, 4-ethyl-1-methyl-3-(2-methylpropyl)-
- 4-ethyl-1-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine
- EN300-1148453
- 1156898-10-0
- Inchi： 1S/C10H19N3/c1-5-8-9(6-7(2)3)12-13(4)10(8)11/h7H,5-6,11H2,1-4H3
- InChI Key： NAJZTLFLTUEINQ-UHFFFAOYSA-N
- SMILES： N1(C)C(N)=C(CC)C(CC(C)C)=N1

Computed Properties

Exact Mass: 181.157897619g/mol
Monoisotopic Mass: 181.157897619g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 43.8Å²

Experimental Properties

Density: 1.04±0.1 g/cm3(Predicted)
Boiling Point: 298.5±35.0 °C(Predicted)
pka: 5.01±0.10(Predicted)

4-ethyl-1-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1148453-1.0g	4-ethyl-1-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine	1156898-10-0		1g	$0.0	2023-06-09
Enamine	EN300-1148453-0.05g	4-ethyl-1-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine	1156898-10-0	95%	0.05g	$468.0	2023-10-25
Enamine	EN300-1148453-0.1g	4-ethyl-1-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine	1156898-10-0	95%	0.1g	$490.0	2023-10-25
Enamine	EN300-1148453-0.25g	4-ethyl-1-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine	1156898-10-0	95%	0.25g	$513.0	2023-10-25
Enamine	EN300-1148453-0.5g	4-ethyl-1-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine	1156898-10-0	95%	0.5g	$535.0	2023-10-25
Enamine	EN300-1148453-1g	4-ethyl-1-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine	1156898-10-0	95%	1g	$557.0	2023-10-25
Enamine	EN300-1148453-2.5g	4-ethyl-1-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine	1156898-10-0	95%	2.5g	$1089.0	2023-10-25
Enamine	EN300-1148453-5g	4-ethyl-1-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine	1156898-10-0	95%	5g	$1614.0	2023-10-25
Enamine	EN300-1148453-10g	4-ethyl-1-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine	1156898-10-0	95%	10g	$2393.0	2023-10-25

4-ethyl-1-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine Related Literature

1. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
2. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
3. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
5. An easily available lysosomal-targeted ratiometric fluorescent probe with aggregation induced emission characteristics for hydrogen polysulfide visualization in acute ulcerative colitis†

Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644

Additional information on 4-ethyl-1-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine

Research Brief on 4-ethyl-1-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine (CAS: 1156898-10-0): Recent Advances and Applications

The compound 4-ethyl-1-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine (CAS: 1156898-10-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazole derivative has shown promising potential in various therapeutic applications, particularly as a key intermediate or active pharmaceutical ingredient (API) in drug development. Recent studies have explored its pharmacological properties, synthetic pathways, and potential mechanisms of action, positioning it as a compound of interest for further investigation.

One of the most notable advancements in the research of this compound is its role in the development of novel kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the structural features of 4-ethyl-1-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine make it a viable candidate for modulating kinase activity. Recent in vitro studies have demonstrated its ability to selectively inhibit specific kinase pathways, suggesting its potential as a scaffold for designing next-generation therapeutics.

In addition to its kinase inhibitory properties, this compound has also been investigated for its potential in central nervous system (CNS) disorders. Preliminary studies indicate that it may interact with neurotransmitter receptors, offering a new avenue for the treatment of neurological conditions such as anxiety and depression. However, further in vivo studies are required to validate these findings and assess the compound's safety and efficacy in clinical settings.

The synthesis of 4-ethyl-1-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine has also seen significant improvements in recent years. Researchers have developed more efficient and scalable synthetic routes, reducing production costs and increasing yield. These advancements are crucial for facilitating its use in large-scale pharmaceutical manufacturing and ensuring a stable supply for preclinical and clinical studies.

Despite these promising developments, challenges remain in the research and application of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed to fully realize its therapeutic potential. Ongoing research aims to optimize the compound's pharmacokinetic and pharmacodynamic properties through structural modifications and formulation strategies.

In conclusion, 4-ethyl-1-methyl-3-(2-methylpropyl)-1H-pyrazol-5-amine (CAS: 1156898-10-0) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its diverse applications, from kinase inhibition to CNS modulation, highlight its potential as a valuable tool in drug discovery and development. Continued research and innovation will be essential to overcome existing challenges and unlock its full therapeutic potential.